N-(2-{[6-(dimethylamino)-2-methyl-4-pyrimidinyl]amino}ethyl)-4-ethylbenzamide

• IUPAC Name: N-[2-[[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]-4-ethylbenzamide
• InChI: InChI=1S/C18H25N5O/c1-5-14-6-8-15(9-7-14)18(24)20-11-10-19-16-12-17(23(3)4)22-13(2)21-16/h6-9,12H,5,10-11H2,1-4H3,(H,20,24)(H,19,21,22)
• InChI Key: AQALIXFDLWWHLY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NCCNC2=CC(=NC(=N2)C)N(C)C
• Molecular Formula: C18H25N5O
• Molecular Weight: 327.4 g/mol

Description

N-(2-{[6-(dimethylamino)-2-methyl-4-pyrimidinyl]amino}ethyl)-4-ethylbenzamide, commonly known as EKI-785, is a small molecule inhibitor that is currently being researched for its potential use in cancer treatment. This compound is a member of the class of compounds known as tyrosine kinase inhibitors, which work by blocking the activity of enzymes that are involved in the growth and spread of cancer cells.

Mechanism of Action

The mechanism of action of EKI-785 involves the inhibition of several different tyrosine kinases, including the epidermal growth factor receptor (EGFR) and the human epidermal growth factor receptor 2 (HER2). By blocking the activity of these enzymes, EKI-785 can prevent the growth and spread of cancer cells, as well as enhance the effectiveness of other chemotherapy drugs.
Biochemical and Physiological Effects:
EKI-785 has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis (programmed cell death) in cancer cells. In addition, EKI-785 has been shown to reduce the expression of several genes that are involved in the growth and spread of cancer cells, including the oncogene c-Myc.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EKI-785 in lab experiments is its high specificity for tyrosine kinases, which allows researchers to study the effects of blocking specific enzymes on cancer cell growth and spread. However, one limitation of using EKI-785 in lab experiments is that its effects may be dependent on the specific type of cancer cell being studied, and further research is needed to determine its effectiveness in different types of cancer.

Future Directions

There are several potential future directions for research on EKI-785, including the development of more potent and specific inhibitors of tyrosine kinases, as well as the investigation of its potential use in combination with other chemotherapy drugs. In addition, further research is needed to determine the long-term safety and effectiveness of EKI-785 in the treatment of cancer.

Scientific Research Applications

EKI-785 has been the subject of extensive scientific research, with studies showing that it has potential as a treatment for several different types of cancer. In particular, EKI-785 has been shown to inhibit the growth and spread of breast cancer cells, as well as to enhance the effectiveness of other chemotherapy drugs in the treatment of lung cancer.